(Z)-N-[5-(Furan-2-yl)-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]but-2-enamide

• IUPAC Name: (Z)-N-[5-(furan-2-yl)-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]but-2-enamide
• InChI: InChI=1S/C16H15N5O3/c1-3-5-14(22)18-13-9-11(12-6-4-7-24-12)20-21(13)16-17-10(2)8-15(23)19-16/h3-9H,1-2H3,(H,18,22)(H,17,19,23)/b5-3-
• InChI Key: HYAGVTHXPYZHSM-HYXAFXHYSA-N
• Canonical SMILES: CC=CC(=O)NC1=CC(=NN1C2=NC(=CC(=O)N2)C)C3=CC=CO3
• Isomeric SMILES: C/C=C\C(=O)NC1=CC(=NN1C2=NC(=CC(=O)N2)C)C3=CC=CO3
• Molecular Formula: C16H15N5O3
• Molecular Weight: 325.32 g/mol

Description

(Z)-N-[5-(Furan-2-yl)-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]but-2-enamide is a useful research compound. Its molecular formula is C16H15N5O3 and its molecular weight is 325.328. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• A study detailed the synthesis of pyrimidine linked pyrazole heterocyclics, which includes compounds structurally related to (Z)-N-[5-(Furan-2-yl)-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]but-2-enamide, highlighting their synthesis using microwave irradiative cyclocondensation. This method is significant for the efficient preparation of such compounds (Deohate & Palaspagar, 2020).

Biological Activities

• Antimicrobial Activity :

  • Research on similar pyrimidine-pyrazole compounds has shown antimicrobial properties. For example, a study synthesized new pyrazole and imidazole derivatives with reported antimicrobial activity (Idhayadhulla, Kumar, & Abdul, 2012).
  • Another study synthesized N-aryl-3-(arylamino)-5-(((5-substituted furan-2-yl)methylene)amino)-1H-pyrazole-4-carboxamide, demonstrating antibacterial activity against various bacteria strains, which might suggest potential antimicrobial applications for compounds like this compound (Hassan et al., 2020).

• Antiviral Activity :

  • Some heterocyclic compounds based on pyrazole and furan have shown promising anti-avian influenza virus activity, which could be an area of interest for similar compounds (Flefel et al., 2012).

• Anticancer Activity :

  • A study on 4-aminoantipyrine-based heterocycles, related in structure, exhibited significant anticancer activity against breast cancer cell lines, indicating potential anticancer applications for similar compounds (Ghorab, El-Gazzar, & Alsaid, 2014).

Crystallographic Analysis

• An investigation into the crystal structures of compounds with a similar furan-2-yl group provided insights into their stereochemical peculiarities, which is crucial for understanding the physical and chemical properties of such molecules (Borisova et al., 2016).

Agricultural Applications

• Preliminary biological screening of some pyrimidine derivatives showed a pronounced plant growth stimulating effect, indicating potential use in agriculture (Pivazyan et al., 2019).